![molecular formula C7H3Br2FN2 B1429789 3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine CAS No. 1260817-61-5](/img/structure/B1429789.png)
3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine
Overview
Description
“3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” is a chemical compound with the CAS Number: 1260817-61-5 . It has a molecular weight of 293.92 . This compound is typically stored at room temperature .
Molecular Structure Analysis
The InChI code for “3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” is 1S/C7H3Br2FN2/c8-4-1-5(10)7-11-2-6(9)12(7)3-4/h1-3H . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
The physical and chemical properties of “3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” include a molecular weight of 293.92 . The compound is typically stored at room temperature .Scientific Research Applications
Summary of the Application
Imidazo[1,2-a]pyridine analogues, such as “3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine”, have been recognized as a “drug prejudice” scaffold for their wide range of applications in medicinal chemistry . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Results or Outcomes
In the acute TB mouse model (BALB/c mice infected with Mtb H37Rv), there was a 90%, 99%, and 99.9% reduction of bacterial load when treated with 0.4, 2.0, and 10.0 mg kg −1 doses of Q203, respectively, after 4 weeks of treatment .
Synthesis of Imidazo[1,2-a]pyridines
Summary of the Application
Imidazo[1,2-a]pyridines are an important class of fused nitrogen-bridged heterocyclic compounds due to the broad spectrum of biological activity profiles displayed . “3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” can be used as a starting material in the synthesis of these compounds .
Results or Outcomes
The outcomes of these synthesis methods are imidazo[1,2-a]pyridines, which are crucial target products and key intermediates in various fields .
Drug Prejudice Scaffold
Summary of the Application
“3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” is recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry .
Results or Outcomes
The outcomes of using “3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” as a drug prejudice scaffold are various compounds with significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Synthesis of Other Heterocyclic Compounds
Summary of the Application
“3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” can be used as a starting material in the synthesis of other heterocyclic compounds . These compounds are crucial target products and key intermediates in various fields .
Results or Outcomes
The outcomes of these synthesis methods are other heterocyclic compounds, which are crucial target products and key intermediates in various fields .
Development of New TB Drugs
Summary of the Application
“3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” is recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry . It has been used in the development of new TB drugs .
Results or Outcomes
The outcomes of using “3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” in the development of new TB drugs are various compounds with significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Safety And Hazards
Future Directions
While specific future directions for “3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” are not available, the World Health Organization has taken the initiative to develop new TB drugs . Imidazopyridine, an important fused bicyclic 5,6 heterocycle, has been recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry . This suggests potential future research directions for “3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine” and related compounds.
properties
IUPAC Name |
3,6-dibromo-8-fluoroimidazo[1,2-a]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Br2FN2/c8-4-1-5(10)7-11-2-6(9)12(7)3-4/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDHQHYPDDBCOCJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=NC=C(N2C=C1Br)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Br2FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60857512 |
Source
|
| Record name | 3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60857512 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.92 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine | |
CAS RN |
1260817-61-5 |
Source
|
| Record name | 3,6-Dibromo-8-fluoroimidazo[1,2-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60857512 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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